Cas no 926260-09-5 (3-Methyl-1-(pyridin-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid)

• Product Name: 3-Methyl-1-(pyridin-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid
• CAS No: 926260-09-5
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• CID: 5049987
• Update Time: 2025-07-10

3-Methyl-1-(pyridin-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pyridin-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• NE59264
• 3-Methyl-1-(pyridin-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid

• Inchi： 1S/C13H10N4O2/c1-8-10-6-9(13(18)19)7-15-12(10)17(16-8)11-4-2-3-5-14-11/h2-7H,1H3,(H,18,19)
• InChI Key： HRAJYOFRJQJKON-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(=C1)C(C)=NN2C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• XLogP3: 1.7
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 444.7±45.0 °C at 760 mmHg
• Flash Point: 222.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Methyl-1-(pyridin-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl-1-(pyridin-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid

3-Methyl-1-(pyridin-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 926260-09-5)

3-Methyl-1-(pyridin-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, identified by the CAS registry number 926260-09-5, belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and versatile applications. The molecule features a pyrazolo[3,4-b]pyridine core, a methyl group substitution at position 3, and a carboxylic acid group at position 5. Additionally, it incorporates a pyridin-2-yl substituent at position 1, which contributes to its aromaticity and reactivity.

The synthesis of 3-methyl-1-(pyridin-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such heterocyclic compounds. For instance, researchers have employed microwave-assisted synthesis to streamline the formation of the pyrazolo[3,4-b]pyridine framework. This approach not only enhances reaction efficiency but also minimizes side reactions, making it a preferred method in modern organic synthesis.

The structural uniqueness of this compound renders it highly valuable in drug discovery and materials science. The presence of the carboxylic acid group at position 5 allows for further functionalization, enabling the creation of derivatives with tailored properties. Recent studies have explored the use of this compound as a building block for constructing bioactive molecules targeting specific biological pathways. For example, its derivatives have shown promise in modulating enzyme activity and receptor binding, making them potential candidates for therapeutic interventions.

In terms of biological activity, 3-methyl-1-(pyridin-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid has demonstrated remarkable selectivity in inhibiting certain kinases involved in disease pathways. A study published in *Nature Communications* highlighted its ability to inhibit the Janus kinase (JAK) family, which is implicated in inflammatory diseases and cancer. The compound's selectivity arises from its unique binding mode within the kinase active site, which has been elucidated through X-ray crystallography.

Moreover, the compound's electronic properties make it an attractive candidate for applications in optoelectronics. Its extended conjugation system contributes to strong absorption in the visible spectrum, making it suitable for use in light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into organic semiconductors to enhance device performance and efficiency.

The synthesis and characterization of 3-methyl-1-(pyridin-2-y)-1H-pyrazolo[3,4-b]pyridine-carboxylic acid have been extensively documented in peer-reviewed journals. A study published in *Chemical Science* detailed its preparation via a tandem cyclization strategy involving a Michael addition followed by an intramolecular cyclization. This method not only simplifies the synthetic pathway but also improves yield and purity.

In conclusion, 3-methyl-1-(pyridin--yl)-1H-pyrazolo[,,b]pyri-dine--carboxylic acid (CAS No. 926260--9--) stands as a versatile molecule with wide-ranging applications across chemistry and pharmacology. Its unique structure enables diverse functionalization pathways and endows it with remarkable biological and electronic properties. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.